2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide

• IUPAC Name: 2-(3-butoxyphenyl)-N-[(1-ethylpiperidin-4-ylidene)amino]quinoline-4-carboxamide
• InChI: InChI=1S/C27H32N4O2/c1-3-5-17-33-22-10-8-9-20(18-22)26-19-24(23-11-6-7-12-25(23)28-26)27(32)30-29-21-13-15-31(4-2)16-14-21/h6-12,18-19H,3-5,13-17H2,1-2H3,(H,30,32)
• InChI Key: LCXSUPOEMUCGMT-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NN=C4CCN(CC4)CC
• Molecular Formula: C27H32N4O2
• Molecular Weight: 444.6 g/mol

Description

2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide, also known as BEPQ, is a synthetic compound that has gained significant attention due to its potential applications in scientific research. BEPQ is a member of the quinolinecarbohydrazide family of compounds, which have been extensively studied for their biological activities.

Mechanism of Action

The exact mechanism of action of 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to DNA damage and ultimately cell death. 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide has also been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival. Inhibition of this pathway can lead to apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide has been shown to have a number of biochemical and physiological effects. In cancer cells, 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide induces cell cycle arrest and apoptosis, leading to decreased cell proliferation and tumor growth. 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide has also been shown to have anti-inflammatory and antioxidant effects, which could be beneficial in the treatment of various diseases. Additionally, 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide has been shown to have antibacterial and antifungal properties, which could be useful in the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide is its relatively low toxicity compared to other chemotherapeutic agents. This makes it a promising candidate for further development as an anticancer agent. However, 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide has some limitations for lab experiments, including its low solubility in water and its relatively short half-life in vivo. These limitations can be overcome through the use of appropriate solvents and formulation strategies.

Future Directions

There are several future directions for research on 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide. One area of interest is the development of more potent analogs of 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide that could have improved anticancer activity. Another area of research is the investigation of the molecular mechanisms underlying the anti-inflammatory and antioxidant effects of 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide. Additionally, the antibacterial and antifungal properties of 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide could be further explored for the development of new antimicrobial agents. Finally, the potential applications of 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide in other areas of scientific research, such as neurodegenerative diseases, could also be investigated.

Scientific Research Applications

2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide has been studied for its potential applications in various areas of scientific research. One of the most promising areas is cancer research, where 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide has been shown to inhibit the growth of cancer cells in vitro and in vivo. 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide has also been studied for its anti-inflammatory and antioxidant properties, which could have applications in the treatment of various diseases such as arthritis and Alzheimer's disease. Additionally, 2-(3-butoxyphenyl)-N'-(1-ethyl-4-piperidinylidene)-4-quinolinecarbohydrazide has been investigated for its potential as an antibacterial and antifungal agent.